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Compound of Interest

Compound Name: Vismin

Cat. No.: B192662 Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Topic: Inquiry Regarding the Biological Molecule "Vismin"

Following a comprehensive search of scientific literature and biological databases, we have

been unable to identify any protein, molecule, or signaling pathway referred to as "Vismin."

The term does not appear to be in use within the fields of biology, biochemistry, or

pharmacology.

Our search has indicated that "Vismin" is primarily used as an abbreviation for the Visayas and

Mindanao region of the Philippines.[1][2] It has also been identified as a surname of historical

record.[3] In the field of computer science, "VisMin" is a recently developed benchmark for

visual-language models.[4][5]

Given the context of your request for an in-depth technical guide for a scientific audience, it is

possible that "Vismin" is a misspelling of a known biological molecule. One potential alternative

with a similar name is Vimentin.

Vimentin is a well-characterized type III intermediate filament protein that is a subject of

extensive research in cell biology and drug development.[6] It plays a critical role in the

structural integrity of cells, cell migration, and is notably involved in the epithelial-to-

mesenchymal transition (EMT), a key process in cancer metastasis.[6]
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Should "Vimentin" be the intended topic of your inquiry, we can provide a comprehensive

technical guide that aligns with your original request, including:

Quantitative Data Summaries: Tables detailing Vimentin expression levels in various tissues

and cancer types, its interactions with other proteins, and its role in cellular mechanics.

Detailed Experimental Protocols: Methodologies for key experiments such as Vimentin

knockout studies, immunofluorescence imaging of the Vimentin cytoskeleton, and assays for

Vimentin's role in cell migration and invasion.

Signaling Pathway and Workflow Diagrams: Visual representations of Vimentin's involvement

in cellular signaling cascades, such as the Akt, Rho, and TGF-β pathways, as well as

diagrams illustrating experimental workflows for studying Vimentin function.

We have prepared a brief overview of Vimentin's discovery, origin, and key functions for your

reference.

Vimentin: A Potential Alternative to "Vismin"
Vimentin is a crucial cytoskeletal protein found in mesenchymal cells.[6] Its name is derived

from the Latin word vimentum, which translates to "an array of flexible rods," reflecting its role

in forming filamentous networks within the cell.[6]

Key Characteristics of Vimentin:

Structure and Function: Vimentin is a 57kD protein that assembles into non-polarized

intermediate filaments.[7] These filaments provide mechanical resilience to cells, maintain

the position of organelles, and are involved in cell adhesion and migration.[7][8]

Role in Development and Disease: Vimentin is dynamically expressed during embryonic

development.[9] Its overexpression is a hallmark of several types of cancer and is often

associated with increased metastatic potential.[10]

Signaling Hub: Vimentin acts as a scaffold for numerous signaling proteins, thereby

regulating key cellular processes.[10][11] For instance, it interacts with proteins in the

PI3K/Akt pathway, which is central to cell survival and proliferation.[12]
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Below is a conceptual diagram illustrating a simplified signaling pathway involving Vimentin.
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Caption: A simplified diagram of Vimentin's role in the TGF-β signaling pathway leading to EMT.

We kindly request that you verify if Vimentin is the intended subject of your request. Upon

confirmation, we will proceed with the generation of a comprehensive technical guide as per

your specifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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